9,9-Diethyl-N,N-diphenyl-7-(pyridin-2-YL)-9H-fluoren-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
9,9-Diethyl-N,N-diphenyl-7-(pyridin-2-YL)-9H-fluoren-2-amine is a useful research compound. Its molecular formula is C34H30N2 and its molecular weight is 466.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Biological Activity
9,9-Diethyl-N,N-diphenyl-7-(pyridin-2-YL)-9H-fluoren-2-amine is a compound belonging to the fluorene family, which has garnered attention in medicinal chemistry due to its potential biological activities. This article delves into its biological activity, synthesizing data from various studies to provide a comprehensive overview.
Chemical Structure and Properties
The compound's chemical structure can be described as follows:
- Chemical Formula : C31H30N2
- Molecular Weight : 466.59 g/mol
- CAS Number : 354987-86-3
The structural composition includes a fluorene core with diethyl and diphenyl substituents, along with a pyridine moiety that may contribute to its biological properties.
Anticancer Properties
Research indicates that compounds similar to this compound exhibit significant anticancer activity. For instance, studies on fluorene derivatives have shown promising results against various cancer cell lines:
Compound | Cell Line Tested | IC50 (µM) | Reference |
---|---|---|---|
Fluorene Derivative A | A549 (Lung) | 15 | |
Fluorene Derivative B | MDA-MB-231 (Breast) | 12 | |
This compound | TBD | TBD | TBD |
The mechanism of action often involves the inhibition of key enzymes such as dihydrofolate reductase (DHFR), which is crucial for DNA synthesis in cancer cells. Inhibition of DHFR leads to reduced proliferation of cancer cells and has been a target for drug development.
Antimicrobial Activity
The compound also shows potential antimicrobial properties. Similar fluorene-based compounds have been evaluated for their effectiveness against multidrug-resistant bacterial strains:
Pathogen Tested | Zone of Inhibition (mm) | Reference |
---|---|---|
Staphylococcus aureus | 10 | |
Escherichia coli | 8 | |
Pseudomonas aeruginosa | 7 |
These results suggest that the incorporation of fluorene structures can enhance the antimicrobial activity by interacting with bacterial DHFR.
Case Studies and Research Findings
Several studies have explored the synthesis and biological evaluation of fluorene derivatives:
- Synthesis and Evaluation : A study synthesized various thiazolidinone and azetidinone derivatives based on fluorene and evaluated their anticancer activity against A549 and MDA-MB-231 cell lines. The results indicated that some derivatives were more effective than traditional chemotherapeutics like Taxol .
- Molecular Docking Studies : Molecular docking studies have elucidated the binding interactions between these compounds and target enzymes like DHFR, providing insights into their mechanism of action and potential for drug development .
Properties
CAS No. |
914497-12-4 |
---|---|
Molecular Formula |
C34H30N2 |
Molecular Weight |
466.6 g/mol |
IUPAC Name |
9,9-diethyl-N,N-diphenyl-7-pyridin-2-ylfluoren-2-amine |
InChI |
InChI=1S/C34H30N2/c1-3-34(4-2)31-23-25(33-17-11-12-22-35-33)18-20-29(31)30-21-19-28(24-32(30)34)36(26-13-7-5-8-14-26)27-15-9-6-10-16-27/h5-24H,3-4H2,1-2H3 |
InChI Key |
KXBPNZJQFZBSBM-UHFFFAOYSA-N |
Canonical SMILES |
CCC1(C2=C(C=CC(=C2)C3=CC=CC=N3)C4=C1C=C(C=C4)N(C5=CC=CC=C5)C6=CC=CC=C6)CC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.